Cas no 94157-80-9 (2-Anthracenesulfonicacid,1-amino-4-[[3-[[4-chloro-6-[[4-[[2-(sulfooxy)ethyl]sulfonyl]phenyl]amino]-1,3,5-triazin-2-yl]amino]-2,4,6-trimethyl-5-sulfophenyl]amino]-9,10-dihydro-9,10-dioxo-,potassium sodium salt (1:?:?))

• Product Name: 2-Anthracenesulfonicacid,1-amino-4-[[3-[[4-chloro-6-[[4-[[2-(sulfooxy)ethyl]sulfonyl]phenyl]amino]-1,3,5-triazin-2-yl]amino]-2,4,6-trimethyl-5-sulfophenyl]amino]-9,10-dihydro-9,10-dioxo-,potassium sodium salt (1:?:?)
• CAS No: 94157-80-9
• MF: C₃₄H₂₇ClKN₇Na₂O₁₄S₄
• MW: 1006.40752434731
• CID: 811787
• PubChem ID: 44148016
• Update Time: 2025-04-19

2-Anthracenesulfonicacid,1-amino-4-[[3-[[4-chloro-6-[[4-[[2-(sulfooxy)ethyl]sulfonyl]phenyl]amino]-1,3,5-triazin-2-yl]amino]-2,4,6-trimethyl-5-sulfophenyl]amino]-9,10-dihydro-9,10-dioxo-,potassium sodium salt (1:?:?) Chemical and Physical Properties

Names and Identifiers

• 2-Anthracenesulfonicacid,1-amino-4-[[3-[[4-chloro-6-[[4-[[2-(sulfooxy)ethyl]sulfonyl]phenyl]amino]-1,3,5-triazin-2-yl]amino]-2,4,6-trimethyl-5-sulfophenyl]amino]-9,10-dihydro-9,10-dioxo-,potassium sodium salt (1:?:?)
• 2-Anthracenesulfonic acid, 1-amino-4-[[3-[[4-chloro-6-[[4-[[2-(sulfooxy)ethyl]sulfonyl]phenyl]amino]-1,3,5-triazin-2-yl]amino]-2,4,6-trimethyl-5-sulfophenyl]amino]-9,10-dihydro-9,10-dioxo-, potassium
• 2-Anthracenesulfonicacid,1-amino-4-[[3-[[4-chloro-6-[[4-[[2-(sulfooxy)ethyl]sulfonyl]phenyl]amino]-1,3,5-triazin-2-yl]amino]-2,4,6-trimethyl-5-sulfophenyl]amino]-9,10-dihydro-9,10-dioxo-,potassium sod
• potassium,disodium,1-amino-4-[3-[[4-chloro-6-[4-(2-sulfonatooxyethylsulfonyl)anilino]-1,3,5-triazin-2-yl]amino]-2,4,6-trimethyl-5-sulfonatoanilino]-9,10-dioxoanthracene-2-sulfonate
• DTXSID50240813
• 94157-80-9
• 2-Anthracenesulfonic acid, 1-amino-4-((3-((4-chloro-6-((4-((2-(sulfooxy)ethyl)sulfonyl)phenyl)amino)-1,3,5-triazin-2-yl)amino)-2,4,6-trimethyl-5-sulfophenyl)amino)-9,10-dihydro-9,10-dioxo-, potassium sodium salt
• EINECS 303-047-8

• Inchi： 1S/C34H30ClN7O14S4.K.2Na/c1-15-27(38-22-14-23(58(47,48)49)26(36)25-24(22)29(43)20-6-4-5-7-21(20)30(25)44)16(2)31(59(50,51)52)17(3)28(15)39-34-41-32(35)40-33(42-34)37-18-8-10-19(11-9-18)57(45,46)13-12-56-60(53,54)55;;;/h4-11,14,38H,12-13,36H2,1-3H3,(H,47,48,49)(H,50,51,52)(H,53,54,55)(H2,37,39,40,41,42);;;/q;3*+1/p-3
• InChI Key： QROLPAZTPZXWHY-UHFFFAOYSA-K
• SMILES： [K+].ClC1N=C(NC2C=CC(=CC=2)S(CCOS(=O)(=O)[O-])(=O)=O)N=C(N=1)NC1C(C)=C(C(C)=C(C=1C)NC1C=C(C(=C2C(C3C=CC=CC=3C(C=12)=O)=O)N)S(=O)(=O)[O-])S(=O)(=O)[O-].[Na+].[Na+]

Computed Properties

• Exact Mass: 1004.962
• Monoisotopic Mass: 1004.962
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 21
• Heavy Atom Count: 63
• Rotatable Bond Count: 10
• Complexity: 1980
• Covalently-Bonded Unit Count: 4
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 383A^2

Experimental Properties

• Boiling Point: °Cat760mmHg
• Flash Point: °C